Cas no 147642-16-8 (2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 147642-16-8
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 5042377
• Update Time: 2025-05-24

2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylic acid, 2-(trifluoromethyl)-
• 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)4-3(5(11)12)1-2-10-4/h1-2,10H,(H,11,12)
• InChI Key： JLDJJZJYEKSGCI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=CN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid

2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid (CAS No. 147642-16-8): An Overview

2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid (CAS No. 147642-16-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and pyrrole functionalities, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring substituted with a trifluoromethyl group at the 2-position and a carboxylic acid group at the 3-position. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its reactivity and stability. These properties are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The trifluoromethyl group has been found to enhance the lipophilicity and metabolic stability of these derivatives, making them promising candidates for further clinical evaluation.

In addition to its biological activities, 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid is also an important building block in the synthesis of novel compounds with diverse applications. Its reactivity and functional group compatibility make it a valuable starting material for the preparation of complex molecules. For example, it can be used in the synthesis of peptidomimetics, which are analogs of peptides with enhanced pharmacological properties.

The synthesis of 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-bromopyrrole with trifluoromethyl iodide followed by carboxylation. Another approach involves the cyclization of an appropriately substituted acrylonitrile derivative under acidic conditions. These synthetic methods provide researchers with flexible options to tailor the compound for specific applications.

The physical and chemical properties of 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 95 to 97°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been studied, and it is generally stable under normal laboratory conditions.

In terms of safety and handling, while 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid is not classified as a hazardous substance, standard laboratory precautions should be followed when handling this compound. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to ensure safe handling.

The market demand for 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid is driven by its growing applications in pharmaceutical research and development. As more studies uncover its potential therapeutic uses, the demand for this compound is expected to increase. Key players in the industry are investing in research to develop new derivatives and formulations based on this compound.

In conclusion, 2-(Trifluoromethyl)-1H-pyrrole-3-carboxylic acid (CAS No. 147642-16-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an important molecule for researchers working in medicinal chemistry, pharmaceuticals, and related fields. As ongoing research continues to uncover new applications, this compound is poised to play an increasingly important role in future developments.